Cas no 109742-10-1 (1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-)
109742-10-1 structure
Product Name:1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-
CAS No:109742-10-1
MF:C13H26N2O
MW:226.358343601227
CID:1188154
Update Time:2024-08-02
1,5-Diazocin-2(1H)-one, 4-heptylhexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-
- 4-heptyl-1,5-diazacyclooctan-2-one
-
- Inchi: 1S/C13H26N2O/c1-2-3-4-5-6-8-12-11-13(16)15-10-7-9-14-12/h12,14H,2-11H2,1H3,(H,15,16)
- InChI Key: UDMYRGZXTCHEJC-UHFFFAOYSA-N
- SMILES: N1CCCNC(CCCCCCC)CC1=O
Computed Properties
- Exact Mass: 226.20468
Experimental Properties
- Density: 0.903±0.06 g/cm3(Predicted)
- Boiling Point: 386.9±35.0 °C(Predicted)
- PSA: 41.13
- pka: 16.08±0.40(Predicted)
1,5-Diazocin-2(1H)-one, 4-heptylhexahydro- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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